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Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816 Get Quote

An In-Depth Technical Guide to 1-Butylcyclohexanol for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of 1-butylcyclohexanol, including its

chemical identifiers, physicochemical properties, synthesis protocols, and relevant applications

for scientific research and development.

Core Chemical Identity
1-Butylcyclohexanol is a tertiary alcohol with the butyl group and hydroxyl group attached to

the same carbon atom of the cyclohexane ring.

Identifier Value

CAS Number 5445-30-7[1][2][3][4][5]

Molecular Formula C10H20O[1][2][3][5][6]

IUPAC Name 1-butylcyclohexan-1-ol[2][5]

Molecular Weight 156.27 g/mol [1][6]

Synonyms
1-n-Butylcyclohexanol, Cyclohexanol, 1-butyl-[1]

[2][6]
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Physicochemical Properties
A summary of the key physical and chemical properties of 1-butylcyclohexanol is presented

below. These properties are essential for its handling, application, and analysis in a laboratory

setting.

Property Value Source

Appearance Clear, colorless liquid [5]

Boiling Point 210.9°C at 760 mmHg[1] 90-91°C at 10 Torr[7]

Flash Point 84.6°C [1]

Density 0.906 g/cm³ [1]

Vapor Pressure 0.0425 mmHg at 25°C [1]

Refractive Index 1.4620-1.4660 at 20°C [5]

LogP 2.87180 [1]

Experimental Protocols
Synthesis of 1-Butylcyclohexanol via Grignard Reaction
A common laboratory method for the synthesis of 1-butylcyclohexanol involves the Grignard

reaction. This process is a versatile carbon-carbon bond-forming reaction.[8]

Materials:

Magnesium turnings

n-Butyl bromide (1-bromobutane)

Cyclohexanone

Anhydrous diethyl ether

Apparatus for Grignard reaction (three-necked flask, dropping funnel, reflux condenser)
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Procedure:

Preparation of the Grignard Reagent: In a flame-dried three-necked flask equipped with a

dropping funnel and a reflux condenser, magnesium turnings are placed. A solution of n-butyl

bromide in anhydrous diethyl ether is added dropwise to the magnesium. The reaction is

initiated, and the mixture is refluxed to ensure the complete formation of the Grignard

reagent, n-butylmagnesium bromide.[8]

Reaction with Cyclohexanone: After the formation of the Grignard reagent, a solution of

cyclohexanone in anhydrous diethyl ether is added dropwise to the reaction mixture while

stirring.[8] The reaction is typically exothermic and may require cooling to maintain a

controlled reaction rate.

Quenching and Workup: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride or dilute acid. This step protonates the alkoxide

intermediate to form 1-butylcyclohexanol.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are dried over an anhydrous salt

(e.g., magnesium sulfate), and the solvent is removed under reduced pressure to yield the

crude product. Further purification can be achieved by distillation.

The optimal reaction time for the Grignard reaction has been reported to be around 50 minutes,

with a yield of approximately 50%.[8]

Applications and Relevance in Drug Development
While 1-butylcyclohexanol itself is primarily used as an intermediate in the synthesis of other

compounds, such as liquid crystals, its isomers, particularly 4-tert-butylcyclohexanol, have

garnered significant interest in dermatological and cosmetic applications, which can be relevant

to drug development for skin conditions.

4-tert-butylcyclohexanol has been shown to act as a potent antagonist of the Transient

Receptor Potential Vanilloid 1 (TRPV1) channel.[9] TRPV1 is a non-selective cation channel

that functions as a sensor for heat, protons, and various chemical stimuli, playing a crucial role

in the sensation of pain and burning.[9] By inhibiting the activation of TRPV1, 4-tert-

butylcyclohexanol can effectively reduce neurosensory irritation, such as stinging and burning
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sensations in sensitive skin.[9][10] This mechanism of action makes it a valuable compound for

the development of topical treatments for sensitive skin and conditions associated with

neurogenic inflammation.

Visualizations
Synthesis Workflow of 1-Butylcyclohexanol
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Caption: Grignard synthesis of 1-butylcyclohexanol.

Logical Relationship of Butylcyclohexanol Isomers

Positional Isomers (n-butyl) Structural Isomers (of butyl group at C4)

Butylcyclohexanol
(C10H20O)

1-Butylcyclohexanol 3-Butylcyclohexanol 4-tert-Butylcyclohexanol
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Caption: Isomers of butylcyclohexanol.
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Caption: TRPV1 antagonism by 4-tert-butylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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